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Compound of Interest

Compound Name: 7-Bromo-5-nitroindoline

Cat. No.: B1267417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 7-
Bromo-5-nitroindoline, ensuring the safety of laboratory personnel and compliance with

environmental regulations. Adherence to these procedures is critical for minimizing risks

associated with this chemical.

I. Immediate Safety and Hazard Information
7-Bromo-5-nitroindoline is a chemical compound that requires careful handling. While

specific data for this exact compound is limited, related compounds' safety data sheets (SDS)

indicate it should be treated as a hazardous substance.

Key Hazards:

May be harmful if swallowed, inhaled, or in contact with skin.[1]

Can cause skin, eye, and respiratory system irritation.[1][2]

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek medical attention.[2][3]
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Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If irritation persists, seek medical attention.[2][3]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[2]

II. Personal Protective Equipment (PPE)
Before handling 7-Bromo-5-nitroindoline for any purpose, including disposal, all personnel

must wear appropriate PPE to prevent exposure.

PPE Component Specification

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection
Laboratory coat, long-sleeved shirt, and long

pants.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator is

recommended.

III. Step-by-Step Disposal Protocol
The primary method for the disposal of 7-Bromo-5-nitroindoline is through a licensed

chemical waste disposal service. On-site treatment is not recommended.

Step 1: Waste Segregation

Collect waste 7-Bromo-5-nitroindoline and any materials contaminated with it (e.g.,

weighing paper, contaminated gloves) in a designated, compatible, and clearly labeled

hazardous waste container.
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This compound is a halogenated organic compound. It is crucial to segregate it from non-

halogenated waste streams to ensure proper disposal by the waste management facility.

Step 2: Container Management

Use a robust, leak-proof container made of a material compatible with the chemical.

The container must be kept tightly closed when not in use.

Label the container clearly with "Hazardous Waste," the chemical name "7-Bromo-5-
nitroindoline," and any other components mixed in the waste.

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated, and secure satellite

accumulation area.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents.

Step 4: Professional Disposal

Arrange for the collection of the hazardous waste by a licensed and certified professional

waste disposal company.

Provide the waste disposal company with a complete and accurate description of the waste,

including its chemical composition.

The recommended disposal method is incineration in a chemical incinerator equipped with a

scrubber to neutralize harmful combustion byproducts.[2] This should only be performed by a

certified facility.

Step 5: Spill Management

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).
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Carefully sweep or scoop up the absorbed material and place it in the designated hazardous

waste container.

Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Avoid generating dust during cleanup.

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical flow of the disposal process for 7-Bromo-5-
nitroindoline.
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7-Bromo-5-nitroindoline Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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